Recommended suppliers

Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
上海贤鼎生物科技有限公司
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
上海贤鼎生物科技有限公司

Glucuronic acid derivatives

Glucuronic acid derivatives are a class of compounds derived from glucuronic acid, an important monosaccharide in the biochemistry and metabolism pathways. These derivatives exhibit diverse chemical functionalities including carboxyl groups, hydroxyl groups, and sometimes amino groups, which endow them with various biological activities. They play crucial roles in biotechnology applications such as drug conjugation, biosensors development, and diagnostics due to their ability to modify molecular properties and enhance reactivity or stability. In pharmaceutical research, glucuronic acid derivatives are utilized for the modification of drugs to improve their solubility, bioavailability, and pharmacokinetic profiles. They can also serve as building blocks in the synthesis of glycoconjugates, which have therapeutic potential in treating diseases like cancer and viral infections. Additionally, these derivatives find applications in environmental science for removing contaminants from water through adsorption or degradation processes. Overall, glucuronic acid derivatives offer versatile opportunities for innovation across multiple scientific disciplines, making them invaluable tools in modern chemical synthesis and biological research.
Glucuronic acid derivatives
  • Re-Evaluation of Chloramphenicol's Therapeutic Potential in Modern Chemical Biopharmaceuticals
    Re-Evaluation of Chloramphenicol's Therapeutic Potential in Modern Chemical Biopharmaceuticals Introduction Chloramphenicol, a classic antibiotic discovered over six decades ago, has historically played a significant role in the treatment of bacterial infections. Despite its decline in popularity due to concerns over toxicity and the rise of alternative antibiotics, recent advancements in chemica...
    2025-05-06
    Author： Xiaomei Zhu
    Page View：193
  • The Pharmaceutical and Therapeutic Applications of Aluminum Hydroxide in Modern Medicine
    The Pharmaceutical and Therapeutic Applications of Aluminum Hydroxide in Modern Medicine Introduction to Aluminum Hydroxide in Modern Medicine Aluminum hydroxide, a versatile chemical compound with the formula Al(OH)₃, has found significant applications in both pharmaceutical and therapeutic realms. Its unique properties make it invaluable in treating various medical conditions, from gastrointest...
    2025-05-06
    Author： Adam Bell
    Page View：262
  • The Pharmacological Properties and Therapeutic Applications of Avermectin B1
    The Pharmacological Properties and Therapeutic Applications of Avermectin B1 Introduction to Avermectin B1 Avermectin B1 is a macrocyclic lactone compound that belongs to the avermectin family, a group of natural products isolated from the soil bacterium *Streptomyces avermitilis*. These compounds have gained significant attention in the field of pharmacology and biomedicine due to their potent a...
    2025-05-06
    Author： Jason Mitchell
    Page View：105
  • The Therapeutic Potential of L-Glutamine in Modern Biopharmaceuticals
    The Therapeutic Potential of L-Glutamine in Modern Biopharmaceuticals Introduction to L-Glutamine: A Bioactive Molecule with Multifaceted Applications L-Glutamine, an amino acid that serves as a crucial building block for proteins, has garnered significant attention in the fields of chemistry and biomedicine due to its diverse therapeutic potential. As a conditionally essential nutrient, L-Glutam...
    2025-05-06
    Author： Betty Scott
    Page View：121
  • Ethoxyquin as an Antioxidant and Preservative in Chemical Biopharmaceuticals
    Ethoxyquin as an Antioxidant and Preservative in Chemical Biopharmaceuticals Introduction to Ethoxyquin in Biomedicine and Chemistry Ethoxyquin, a versatile compound with the chemical formula C₁₃H₁₂O₃, has garnered significant attention in both chemistry and biomedicine. Its unique properties as an antioxidant and preservative make it invaluable across various industries, including pharmaceutical...
    2025-05-06
    Author： Yun Shen
    Page View：111

Recommended articles

  • The Role of Inulin-Sucrase in Starch Degradation and Its Applications in Chemical Biopharmaceuticals
    The Role of Inulin-Sucrase in Starch Degradation and Its Applications in Chemical Biopharmaceuticals Introduction: Inulin-sucrase, an enzyme derived from certain microorganisms, plays a pivotal role in the degradation of starch. This article explores its mechanism, applications in biopharmaceuticals, and significance in modern chemical biology. What is Inulin-Sucrase? Inulin-sucrase is a unique...
    2025-05-19
    Author： Jonathan Sanchez
    Page View： 502
  • The Role of Tween 80 in Pharmaceutical Formulations and Its Effects on Drug Delivery Systems
    2025-05-06
    Author： Yue Yu
    Page View： 500
  • Copper(II) Acetate Monohydrate: A Key Component in Modern Chemical Biopharmaceuticals
    Copper(II) Acetate Monohydrate: A Key Component in Modern Chemical Biopharmaceuticals What is Copper(II) Acetate Monohydrate? Copper(II) acetate monohydrate is a chemical compound with the formula Cu(OAc) 2 ·H 2 O. It is a coordination complex of copper in the +2 oxidation state, where two acetate ligands and one water molecule are coordinated to the central copper ion. This compound has been...
    2025-05-16
    Author： Elizabeth Thomas
    Page View： 499
  • Triethylene Glycol in Biopharmaceutical Applications: A Review of Its Potential and Challenges
    Triethylene Glycol in Biopharmaceutical Applications: A Review of Its Potential and Challenges Triethylene glycol (TEG) is a versatile compound with significant applications across various industries, including biopharmaceuticals. Known for its unique chemical properties, TEG has gained attention as a valuable component in drug delivery systems, solubilization agents, and formulation aids. This...
    2025-05-20
    Author： Xiaomei Zhu
    Page View： 495
  • Nicosulfuron: Mechanisms and Implications in Chemical Biopharmaceuticals
    Nicosulfuron: Mechanisms and Implications in Chemical Biopharmaceuticals Introduction to Nicosulfuron Nicosulfuron is a sulfonamide herbicide that has gained significant attention due to its unique chemical structure and biological activity. It belongs to the class of triazene-based herbicides and is widely used for controlling broadleaf weeds in various crops, including corn, soybeans, and...
    2025-05-21
    Author： Douglas Perry
    Page View： 489
  • Sarolaner - A Novel and Potent Chemosterilant with Implications in Chemical Biopharmaceuticals
    Sarolaner - A Novel and Potent Chemosterilant with Implications in Chemical Biopharmaceuticals Introduction to Sarolaner Sarolaner is a groundbreaking compound that has emerged as a novel chemosterilant with significant potential in the field of biomedicine. Chemosterilants are chemicals used to induce sterility, and sarolaner stands out due to its potency, specificity, and minimal adverse...
    2025-05-21
    Author： Matthew Martin
    Page View： 488
    Score： 3.5

Recommended products